Cas no 10325-70-9 (1-(pyrimidin-5-yl)ethan-1-one)

• Product Name: 1-(pyrimidin-5-yl)ethan-1-one
• CAS No: 10325-70-9
• MF: C₆H₆N₂O
• MW: 122.12464094162
• MDL: MFCD09038477
• CID: 48522
• PubChem ID: 572308
• Update Time: 2025-06-20

1-(pyrimidin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Pyrimidinyl)ethanone
• Ethanone,1-(5-pyrimidinyl)-
• Ethanone, 1-(5-pyrimidinyl)- (9CI)
• 5-acetylpyrimidine
• 1-(pyrimidin-5-yl)ethanone
• 5-Acetylpyrimidine
• 1-pyrimidin-5-ylethanone
• Ketone,methyl 5-pyrimidinyl (7CI,8CI)
• 1-(Pyrimidin-5-yl)ethan-1-one
• Ethanone, 1-(5-pyrimidinyl)-
• COTYNDRSENVEFI-UHFFFAOYSA-N
• 1-(5-pyrimidinyl)-ethanone
• 5-ethanoylpyrimidine
• PubChem13185
• KSC492Q4H
• 1-(Pyrimidin-5-yl);ethanone
• 1-(5-Pyrimidinyl)ethanone #
• 1-Oxo-1-(pyrimidin-5-yl)ethane
• 1-(pyrimidin-5-yl)ethanone;5-Acetylpyrimidine
• MFCD09038477
• ETHYL4-CHLOROTHIENO[2,3-B]PYRIDINE-5-CARBOXYLATE
• FT-0602148
• 10325-70-9
• PB20327
• J-503442
• DTXSID60341325
• SY005489
• PS-4755
• AC-6900
• AKOS011779966
• SCHEMBL1640391
• CS-D0295
• Z992240312
• EN300-80488
• Q63392382
• 5-Acetylpyrimidine; Ethanone, 1-(5-pyrimidinyl)-; Ketone, methyl 5-pyrimidinyl (7CI,8CI); 1-(5-Pyrimidinyl)ethanone; 1-Pyrimidin-5-ylethanone; 5-Acetylpyrimidine
• CHEMBL5270252
• DB-010218
• 1-(pyrimidin-5-yl)ethan-1-one

• MDL： MFCD09038477
• Inchi： 1S/C6H6N2O/c1-5(9)6-2-7-4-8-3-6/h2-4H,1H3
• InChI Key： COTYNDRSENVEFI-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=CN=C1

Computed Properties

• Exact Mass: 122.04800
• Monoisotopic Mass: 122.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: -0.1

Experimental Properties

• Density: 1.136
• Boiling Point: 224.5°Cat760mmHg
• Flash Point: 92.1℃
• Refractive Index: 1.516
• PSA: 42.85000
• LogP: 0.67920

1-(pyrimidin-5-yl)ethan-1-one Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(pyrimidin-5-yl)ethan-1-one

Professional Introduction to 1-(pyrimidin-5-yl)ethan-1-one (CAS No. 10325-70-9)

1-(pyrimidin-5-yl)ethan-1-one, identified by the Chemical Abstracts Service registry number CAS No. 10325-70-9, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic ketone, featuring a pyrimidine moiety linked to an acetyl group, has garnered attention due to its versatile structural framework and potential applications in drug discovery. The compound’s unique chemical properties, including its ability to interact with biological targets, make it a valuable scaffold for developing novel therapeutic agents.

The pyrimidine core is a fundamental motif in many biologically active molecules, particularly in nucleoside analogs that play crucial roles in antiviral and anticancer therapies. The presence of the ethan-1-one (acetone) functional group at the 1-position of the pyrimidine ring introduces additional reactivity, enabling diverse chemical modifications that can fine-tune its pharmacological profile. This dual functionality has positioned 1-(pyrimidin-5-yl)ethan-1-one as a key intermediate in synthesizing more complex molecules with targeted biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in addressing unmet medical needs. Researchers have been exploring modifications to the pyrimidine ring to enhance binding affinity, metabolic stability, and selectivity against disease-causing targets. The compound CAS No. 10325-70-9 serves as a versatile building block for such modifications, allowing chemists to explore novel analogs with improved pharmacokinetic properties.

In the context of oncology research, 1-(pyrimidin-5-yl)ethan-1-one has been investigated for its potential as an inhibitor of kinases and other enzymes involved in cancer cell proliferation. Studies have demonstrated that structural analogs of this compound can disrupt signaling pathways critical for tumor growth and survival. For instance, modifications at the 5-position of the pyrimidine ring have been shown to enhance interactions with specific protein targets, leading to promising preclinical results.

The compound’s relevance extends beyond oncology into antiviral and antibacterial applications. The pyrimidine scaffold is naturally reminiscent of nucleobases found in DNA and RNA, making it a logical candidate for interfering with viral replication or bacterial metabolism. Researchers are leveraging this structural similarity to design inhibitors that can selectively target pathogens without harming host cells. The flexibility offered by the ethan-1-one group allows for further derivatization, enabling the creation of molecules with enhanced bioavailability and reduced toxicity.

From a synthetic chemistry perspective, CAS No. 10325-70-9 is notable for its accessibility through well-established synthetic routes. The availability of efficient synthetic protocols has facilitated its use in both academic and industrial research settings. Advances in catalytic methods have further streamlined its preparation, reducing reaction times and improving yields—key factors in large-scale pharmaceutical production.

The growing interest in pyrimidine-based therapeutics has spurred innovation in drug development strategies. Computational modeling and high-throughput screening techniques are now commonly employed to identify promising derivatives of 1-(pyrimidin-5-yl)ethan-1-one. These approaches enable researchers to rapidly assess the binding affinity and selectivity of new analogs against biological targets, accelerating the discovery pipeline.

In conclusion, 1-(pyrimidin-5-yl)ethan-1-one (CAS No. 10325-70-9) represents a compelling scaffold for medicinal chemistry innovation. Its combination of a bioactive pyrimidine core and a reactive ethan-1-one group makes it a valuable tool for developing next-generation therapeutics across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic opportunities, this compound is poised to remain at the forefront of pharmaceutical discovery.